Cas no 282088-69-1 (1-hexyl-2,3-dihydro-1H-1,3-benzodiazol-2-one)
1-hexyl-2,3-dihydro-1H-1,3-benzodiazol-2-one Chemical and Physical Properties
Names and Identifiers
-
- 1-hexyl-2,3-dihydro-1H-1,3-benzodiazol-2-one
- AKOS001138398
- 1-hexyl-1,3-dihydro-2H-benzimidazol-2-one
- CHEMBL4590958
- 1-hexyl-1H-benzo[d]imidazol-2(3H)-one
- IDTLKMNKJYQAMF-UHFFFAOYSA-N
- 3-hexyl-1H-benzimidazol-2-one
- SCHEMBL8132581
- 3-n-hexyl-2,3-dihydro-1H-benzimidazol-2-one
- Z57369965
- 282088-69-1
- DTXSID401273303
- F1250-0172
- 2H-Benzimidazol-2-one, 1-hexyl-1,3-dihydro-
-
- Inchi: 1S/C13H18N2O/c1-2-3-4-7-10-15-12-9-6-5-8-11(12)14-13(15)16/h5-6,8-9H,2-4,7,10H2,1H3,(H,14,16)
- InChI Key: IDTLKMNKJYQAMF-UHFFFAOYSA-N
- SMILES: O=C1NC2C=CC=CC=2N1CCCCCC
Computed Properties
- Exact Mass: 218.141913202g/mol
- Monoisotopic Mass: 218.141913202g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 16
- Rotatable Bond Count: 5
- Complexity: 242
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 32.3Ų
1-hexyl-2,3-dihydro-1H-1,3-benzodiazol-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F1250-0172-2μmol |
1-hexyl-2,3-dihydro-1H-1,3-benzodiazol-2-one |
282088-69-1 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F1250-0172-5μmol |
1-hexyl-2,3-dihydro-1H-1,3-benzodiazol-2-one |
282088-69-1 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1250-0172-10μmol |
1-hexyl-2,3-dihydro-1H-1,3-benzodiazol-2-one |
282088-69-1 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F1250-0172-20μmol |
1-hexyl-2,3-dihydro-1H-1,3-benzodiazol-2-one |
282088-69-1 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F1250-0172-1mg |
1-hexyl-2,3-dihydro-1H-1,3-benzodiazol-2-one |
282088-69-1 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F1250-0172-2mg |
1-hexyl-2,3-dihydro-1H-1,3-benzodiazol-2-one |
282088-69-1 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F1250-0172-3mg |
1-hexyl-2,3-dihydro-1H-1,3-benzodiazol-2-one |
282088-69-1 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1250-0172-4mg |
1-hexyl-2,3-dihydro-1H-1,3-benzodiazol-2-one |
282088-69-1 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F1250-0172-5mg |
1-hexyl-2,3-dihydro-1H-1,3-benzodiazol-2-one |
282088-69-1 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F1250-0172-10mg |
1-hexyl-2,3-dihydro-1H-1,3-benzodiazol-2-one |
282088-69-1 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
1-hexyl-2,3-dihydro-1H-1,3-benzodiazol-2-one Related Literature
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
Additional information on 1-hexyl-2,3-dihydro-1H-1,3-benzodiazol-2-one
Introduction to 1-Hexyl-2,3-dihydro-1H-1,3-benzodiazol-2-one (CAS No. 282088-69-1)
1-Hexyl-2,3-dihydro-1H-1,3-benzodiazol-2-one (CAS No. 282088-69-1) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of benzodiazepines, which are widely known for their diverse pharmacological activities, including anxiolytic, sedative, and muscle relaxant properties. The unique structural features of 1-hexyl-2,3-dihydro-1H-1,3-benzodiazol-2-one make it a promising candidate for various therapeutic applications.
The chemical structure of 1-hexyl-2,3-dihydro-1H-1,3-benzodiazol-2-one consists of a benzodiazepine core with a hexyl substituent at the 1-position. This hexyl group imparts specific physicochemical properties that influence the compound's biological activity and pharmacokinetic profile. The presence of the hexyl chain can enhance lipophilicity, potentially improving the compound's ability to cross biological membranes and reach its target sites within the body.
In recent years, extensive research has been conducted to explore the potential therapeutic applications of 1-hexyl-2,3-dihydro-1H-1,3-benzodiazol-2-one. One of the key areas of interest is its anxiolytic activity. Studies have shown that this compound exhibits significant anxiolytic effects in animal models, making it a potential candidate for the treatment of anxiety disorders. The mechanism of action is believed to involve modulation of the GABAergic system, which is a primary target for many anxiolytic drugs.
Beyond its anxiolytic properties, 1-hexyl-2,3-dihydro-1H-1,3-benzodiazol-2-one has also been investigated for its potential as a sedative and muscle relaxant. Preclinical studies have demonstrated that it can induce sedation and muscle relaxation without causing significant side effects such as respiratory depression or cognitive impairment. These findings suggest that the compound may have a favorable safety profile compared to existing benzodiazepines.
The pharmacokinetic properties of 1-hexyl-2,3-dihydro-1H-1,3-benzodiazol-2-one have also been studied in detail. Research has shown that it has good oral bioavailability and a relatively long half-life, which could contribute to its effectiveness as a therapeutic agent. Additionally, the compound's metabolism and excretion pathways have been characterized, providing valuable insights into its safety and efficacy in clinical settings.
In terms of safety and toxicity, preliminary studies indicate that 1-hexyl-2,3-dihydro-1H-1,3-benzodiazol-2-one is well-tolerated at therapeutic doses. However, further research is needed to fully understand its long-term effects and potential interactions with other medications. Ongoing clinical trials are aimed at evaluating the safety and efficacy of this compound in human subjects.
The development of new benzodiazepine derivatives like 1-hexyl-2,3-dihydro-1H-1,3-benzodiazol-2-one is crucial for advancing the field of medicinal chemistry and addressing unmet medical needs. The unique combination of structural features and pharmacological activities makes this compound a valuable addition to the arsenal of therapeutic agents available for treating anxiety disorders and other related conditions.
In conclusion, 1-hexyl-2,3-dihydro-1H-1,3-benzodiazol-2-one (CAS No. 282088-69-1) represents a promising candidate in the development of novel anxiolytic and sedative agents. Its favorable pharmacological profile and potential therapeutic applications warrant further investigation and clinical evaluation. As research continues to uncover new insights into this compound's properties and mechanisms of action, it is likely to play an increasingly important role in pharmaceutical research and drug development.
282088-69-1 (1-hexyl-2,3-dihydro-1H-1,3-benzodiazol-2-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)